Cas no 130450-62-3 (D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-)

• Product Name: D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-
• CAS No: 130450-62-3
• MF: C₂₂H₃₈O₁₉
• MW: 606.525729656219
• CID: 209904
• PubChem ID: 3083153
• Update Time: 2025-04-19

D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)- Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R,5R)-5,6-dihydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-bis[[(2R,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy]hexanal
• O-alpha-glucopyranosyl-(1-4)-O-alpha-xylopyranosyl-(1-4)-O-alpha-xylopyranosyl-(1-4)-glucopyranose
• 4)-O-a-D-xylopyranosyl-(1&reg
• alpha-D-glucopyranosyl-(1->4)-[alpha-D-xylopyranosyl-(1->2)]-[alpha-D-xylopyranosyl-(1->3)]-D-glucose
• alpha-Glcp-(1-4)-alpha-xylp-(1-4)-alpha-xylp-(1-4)-glcp
• D-Glucose, 1-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-xylopyranosyl-(1-4)-O-alpha-D-xylopyranosyl-(1-4)-
• Glcp-xylp-xylp-glcp
• 130450-62-3
• DTXSID90156560
• D-Glucose, O-a-D-glucopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-O-a-D-xylopyranosyl-(1®4)-

• Inchi： 1S/C22H38O19/c23-1-6(26)18(40-22-17(35)14(32)13(31)9(2-24)38-22)19(41-21-16(34)12(30)8(28)5-37-21)10(3-25)39-20-15(33)11(29)7(27)4-36-20/h3,6-24,26-35H,1-2,4-5H2/t6-,7-,8-,9-,10+,11+,12+,13-,14+,15-,16-,17-,18-,19-,20-,21-,22-/m1/s1
• InChI Key： YUQYEXZLHMFOFE-NRXVSFJRSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O[C@@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O

Computed Properties

• Exact Mass: 606.20064
• Monoisotopic Mass: 606.20072898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.1
• Topological Polar Surface Area: 315Ų

Experimental Properties

• PSA: 315.21